Cas no 111534-77-1 (7-O-Sulfate-3',4',5,7-Tetrahydroxy-6-methoxyflavone)
111534-77-1 structure
Product Name:7-O-Sulfate-3',4',5,7-Tetrahydroxy-6-methoxyflavone
CAS No:111534-77-1
MF:C16H12O10S
MW:396.325484275818
CID:2057517
PubChem ID:13845907
Update Time:2025-04-21
7-O-Sulfate-3',4',5,7-Tetrahydroxy-6-methoxyflavone Chemical and Physical Properties
Names and Identifiers
-
- 7-O-Sulfate-3',4',5,7-Tetrahydroxy-6-methoxyflavone
- 6-Methoxyluteolin 7-sulfate
- LMPK12111254
- [2-(3,4-dihydroxyphenyl)-5-hydroxy-6-methoxy-4-oxochromen-7-yl] hydrogen sulfate
- 6-Methoxyluteolin 7-sulphate
- 6-Methoxyluteolin 7-sulfuric acid
- (2-(3,4-dihydroxyphenyl)-5-hydroxy-6-methoxy-4-oxochromen-7-yl) hydrogen sulfate
- 111534-77-1
- 6-Methoxyluteolin 7-sulphuric acid
-
- Inchi: 1S/C16H12O10S/c1-24-16-13(26-27(21,22)23)6-12-14(15(16)20)10(19)5-11(25-12)7-2-3-8(17)9(18)4-7/h2-6,17-18,20H,1H3,(H,21,22,23)
- InChI Key: NOCHZYLEPAPRNC-UHFFFAOYSA-N
- SMILES: COC1C(O)=C2C(OC(C3C=C(O)C(O)=CC=3)=CC2=O)=CC=1OS(=O)(=O)O
Computed Properties
- Exact Mass: 396.01511775Da
- Monoisotopic Mass: 396.01511775Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 27
- Rotatable Bond Count: 4
- Complexity: 698
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.388
- Topological Polar Surface Area: 168Ų
7-O-Sulfate-3',4',5,7-Tetrahydroxy-6-methoxyflavone Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
111534-77-1 (7-O-Sulfate-3',4',5,7-Tetrahydroxy-6-methoxyflavone) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk